Cas no 84803-62-3 (N,N-Dimethyl-2-propylaminobutyramide)

• Product Name: N,N-Dimethyl-2-propylaminobutyramide
• CAS No: 84803-62-3
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 888205
• PubChem ID: 3020138
• Update Time: 2025-05-21

N,N-Dimethyl-2-propylaminobutyramide Chemical and Physical Properties

Names and Identifiers

• n,n-dimethyl-2-(propylamino)butyramide
• N,N-Dimethyl-2-(propylamino)butanamide
• N,N-Dimethyl-2-propylaminobutyramide
• NS00061270
• EINECS 284-189-7
• 84803-62-3
• starbld0006621
• DTXSID201005091

• Inchi： 1S/C9H20N2O/c1-5-7-10-8(6-2)9(12)11(3)4/h8,10H,5-7H2,1-4H3
• InChI Key： ZTQZPLOALMHVJS-UHFFFAOYSA-N
• SMILES： O=C(C(CC)NCCC)N(C)C

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on N,N-Dimethyl-2-propylaminobutyramide

N,N-Dimethyl-2-propylaminobutyramide: A Comprehensive Overview

N,N-Dimethyl-2-propylaminobutyramide, commonly referred to by its CAS number 84803-62-3, is a versatile organic compound with significant applications in various industries. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to N,N-Dimethyl-2-propylaminobutyramide.

The chemical structure of CAS No. 84803-62-3 is defined by its amide functional group and the presence of a propyl chain substituted with dimethylamino groups. This configuration imparts the compound with distinct reactivity and solubility properties. Recent studies have highlighted the importance of understanding the stereochemistry and electronic effects of this compound to optimize its performance in different applications.

One of the most notable advancements in the synthesis of N,N-Dimethyl-2-propylaminobutyramide involves the use of catalytic asymmetric techniques. These methods not only enhance yield but also improve the enantiomeric purity of the product, which is crucial for pharmaceutical applications. Researchers have reported that the use of palladium catalysts in conjunction with chiral ligands has significantly streamlined the synthesis process.

In terms of applications, N,N-Dimethyl-2-propylaminobutyramide has found extensive use as an intermediate in the production of agrochemicals, particularly herbicides and fungicides. Its ability to act as a stabilizer and enhancer in these formulations has made it indispensable in modern agriculture. Furthermore, recent studies have explored its potential as a bioisostere in drug design, where it can replace existing functional groups without compromising pharmacokinetic properties.

The environmental impact of CAS No. 84803-62-3 has also been a focal point of recent research. Scientists have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions. This finding is particularly relevant for industries seeking sustainable chemical solutions that minimize ecological footprint.

Another area of interest is the role of N,N-Dimethyl-2-propylaminobutyramide in polymer chemistry. Researchers have demonstrated its ability to act as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties. This application underscores its versatility across different material science domains.

From a safety perspective, recent toxicological studies on CAS No. 84803-62-3 have provided valuable insights into its acute and chronic toxicity profiles. These studies emphasize the importance of adhering to recommended exposure limits and handling procedures to ensure workplace safety.

In conclusion, N,N-Dimethyl-2-propylaminobutyramide (CAS No. 84803-62-3) stands out as a multifaceted compound with diverse applications across various industries. Its continued exploration in research settings promises further innovations that could revolutionize fields ranging from pharmaceuticals to materials science.